N'-[(2-ethoxy-1-naphthyl)methylene]-2-(4-morpholinyl)acetohydrazide

• IUPAC Name: N-[(E)-(2-ethoxynaphthalen-1-yl)methylideneamino]-2-morpholin-4-ylacetamide
• InChI: InChI=1S/C19H23N3O3/c1-2-25-18-8-7-15-5-3-4-6-16(15)17(18)13-20-21-19(23)14-22-9-11-24-12-10-22/h3-8,13H,2,9-12,14H2,1H3,(H,21,23)/b20-13+
• InChI Key: PCOARJGTTOOMMK-DEDYPNTBSA-N
• Canonical SMILES: CCOC1=C(C2=CC=CC=C2C=C1)C=NNC(=O)CN3CCOCC3
• Isomeric SMILES: CCOC1=C(C2=CC=CC=C2C=C1)/C=N/NC(=O)CN3CCOCC3
• Molecular Formula: C19H23N3O3
• Molecular Weight: 341.4 g/mol

Description

N'-[(2-ethoxy-1-naphthyl)methylene]-2-(4-morpholinyl)acetohydrazide, also known as ENMAH, is a chemical compound that has been studied for its potential use in scientific research. It was first synthesized in 1992 by researchers at the University of Karachi in Pakistan. Since then, ENMAH has been the subject of numerous studies investigating its potential applications in various fields.

Mechanism of Action

N'-[(2-ethoxy-1-naphthyl)methylene]-2-(4-morpholinyl)acetohydrazide is believed to work by inhibiting the activity of certain enzymes in the body, including tyrosine kinase and topoisomerase. These enzymes play important roles in cell division and DNA replication, and their inhibition can lead to cell death.
Biochemical and Physiological Effects
This compound has been shown to have a number of interesting biochemical and physiological effects. For example, it has been shown to induce apoptosis (programmed cell death) in certain cancer cells, and to inhibit the growth of tumor cells in animal models. It has also been shown to have anti-inflammatory and antipyretic (fever-reducing) effects.

Advantages and Limitations for Lab Experiments

N'-[(2-ethoxy-1-naphthyl)methylene]-2-(4-morpholinyl)acetohydrazide has a number of advantages for use in laboratory experiments. For one, it is relatively easy to synthesize in the laboratory, and can be obtained in high yields. It is also stable under a variety of conditions, and can be stored for long periods of time without significant degradation. However, one limitation of this compound is that its mechanism of action is not fully understood, which makes it difficult to predict its effects in different experimental settings.

Future Directions

There are a number of potential future directions for research on N'-[(2-ethoxy-1-naphthyl)methylene]-2-(4-morpholinyl)acetohydrazide. For example, researchers could investigate its potential as a treatment for cancer, inflammatory diseases, and other conditions. They could also study its mechanism of action in more detail, in order to better understand how it works and how it could be used in different experimental settings. Additionally, researchers could explore the use of this compound in combination with other drugs or therapies, in order to enhance its effects or reduce its side effects.

Scientific Research Applications

N'-[(2-ethoxy-1-naphthyl)methylene]-2-(4-morpholinyl)acetohydrazide has been studied for its potential applications in a variety of scientific fields, including medicinal chemistry, biochemistry, and molecular biology. It has been shown to have a number of interesting properties that make it useful for research purposes.